Cas no 3311-61-3 (Cyclohexanone, 2-(4-quinolinyl)-)

• Product Name: Cyclohexanone, 2-(4-quinolinyl)-
• CAS No: 3311-61-3
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 1460289
• PubChem ID: 12307397
• Update Time: 2025-04-20

Cyclohexanone, 2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(4-quinolinyl)-
• 2-quinolin-4-ylcyclohexan-1-one
• 3311-61-3
• SCHEMBL19993921
• DTXSID80486909
• 2-(Quinolin-4-yl)cyclohexanone

• Inchi： 1S/C15H15NO/c17-15-8-4-2-6-13(15)11-9-10-16-14-7-3-1-5-12(11)14/h1,3,5,7,9-10,13H,2,4,6,8H2
• InChI Key： VALAVCAYYXZOEG-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96